N-(4-acetamidophenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C26H22F2N4O3/c1-17(33)29-22-8-10-23(11-9-22)30-25(34)24-15-32(14-18-4-2-6-20(27)12-18)31-26(24)35-16-19-5-3-7-21(28)13-19/h2-13,15H,14,16H2,1H3,(H,29,33)(H,30,34)
• InChI Key: VIUVFTJQRGZOJG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CN(N=C2OCC3=CC(=CC=C3)F)CC4=CC(=CC=C4)F
• Molecular Formula: C26H22F2N4O3
• Molecular Weight: 476.5 g/mol

Description

N-(4-acetamidophenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C26H22F2N4O3 and its molecular weight is 476.484. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamidophenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamidophenyl)-1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Cytotoxicity

Studies have explored the synthesis and characterization of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, demonstrating the potential of these compounds in cytotoxic activities against cancer cells. For example, the synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases have been investigated for their effects on human cancer cell lines, including colon HCT116, lung A549, breast MCF-7, and liver HepG2 (Hassan, Hafez, Osman, & Ali, 2015).

Antipsychotic Potential

Another area of interest is the potential antipsychotic applications of pyrazole derivatives. Research into 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols has identified compounds that exhibit an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors, indicating a novel approach to antipsychotic therapy (Wise et al., 1987).

Anti-inflammatory and Analgesic Activities

The synthesis of imidazolyl acetic acid derivatives, including those incorporating pyrazole motifs, has been explored for their anti-inflammatory and analgesic activities. Some compounds in this category have shown significant activity against carrageenan-induced rat paw edema and exhibited analgesic effects in the writhing test in albino mice, suggesting their potential in developing new therapeutic agents (Khalifa & Abdelbaky, 2008).

Antioxidant Activity

Research into the antioxidant activity of pyrazole-acetamide derivatives has highlighted their potential in mitigating oxidative stress. For instance, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide have been synthesized and characterized, showing significant antioxidant activity in vitro. This indicates the potential of such compounds in applications requiring antioxidant properties (Chkirate et al., 2019).